Cas no 161978-56-9 (Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate)

Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate is a synthetic intermediate used in organic and medicinal chemistry, particularly in prostaglandin synthesis. Its key structural features include a tert-butyldimethylsilyl (TBS) ether protecting group and a cyclopentenone moiety, which enhance stability during multi-step reactions. The ester functionality improves solubility in organic solvents, facilitating purification and handling. The TBS group offers selective deprotection under mild conditions, enabling controlled functionalization. This compound is valuable for constructing complex bioactive molecules due to its reactivity in conjugate additions and cyclization reactions. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for targeted synthesis applications.

Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate structure

161978-56-9 structure

Product Name:Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate

CAS No:161978-56-9

MF:C₁₉H₃₄O₄Si

MW:354.556367397308

CID:833897

PubChem ID:4653916

Update Time:2025-05-28

Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate
- 1-Cyclopentene-1-heptanoic acid, 3-[[(1,1-diMethylethyl)diMethylsilyl]oxy]-5-oxo-, Methyl ester
- (+-) methyl 7-(3-tert-butyldimethylsilyloxy-5-oxo1-cyclopentenyl)heptanoate
- (R)4-TERT-BUTYLDIMETHYLSILYLOXY-2-(6-CARBOMETHOXYHEXYL)-CYCLOPENT-2-ENONE
- 4-TERT-BUTYLDIMETHYLSILYLOXY-2-(6-CARBOMETHOXYHEXYL)
- AC1NF6ZF
- AGN-PC-002D8R
- AK101693
- ANW-62762
- CTK8B9604
- KB-257767
- methyl 7-(3-tert-butyldimethylsilyloxy-5-oxo-1-cyclopentenyl)heptanoate
- SureCN4021198
- 1-Cyclopentene-1-heptanoic acid,3-[[(1,1-dimethylethyl)dimethylsilyl]-5-oxo-,methyl ester
- methyl 7-[3-[tert-butyl(dimethyl)silyl]oxy-5-oxocyclopenten-1-yl]heptanoate
- 161978-56-9
- AC-28147
- AKOS016004155
- SCHEMBL4021198
- Methyl7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate
- NIOJULSEJPAEJV-UHFFFAOYSA-N
- (+/-) methyl 7-(3-tert-butyldimethylsilyloxy-5-oxo-1-cyclopentenyl)heptanoate
- DTXSID60405279
- 1-Cyclopentene-1-heptanoic acid,3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-5-oxo-,methyl ester
- Methyl 7-(3-((Tert-Butyldimethylsilyl)Oxy)-5-Oxcyclopent-1-En-1-Yl)Heptanoate
- MS-21627
- J-504552
- MDL： MFCD23135392
- Inchi： 1S/C19H34O4Si/c1-19(2,3)24(5,6)23-16-13-15(17(20)14-16)11-9-7-8-10-12-18(21)22-4/h13,16H,7-12,14H2,1-6H3
- InChI Key： NIOJULSEJPAEJV-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)OC1C=C(CCCCCCC(=O)OC)C(C1)=O

Computed Properties

Exact Mass: 354.22272
Monoisotopic Mass: 354.22263610g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 11
Complexity: 474
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.6Å²

Experimental Properties

PSA: 52.6

Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M072765-50mg	Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate	161978-56-9		50mg	$ 510.00	2022-06-04
TRC	M072765-100mg	Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate	161978-56-9		100mg	$ 850.00	2022-06-04
Key Organics Ltd	MS-21627-1G	Methyl 7-(3-((tert-butyldimethylsilyl)oxy)-5-oxocyclopent-1-en-1-yl)heptanoate	161978-56-9	>95%	1g	£2000.00	2025-02-09